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Compound of Interest

2-(Azidomethyl)-1-methoxy-4-
Compound Name:

nitrobenzene
CAS No.: 1152844-08-0

Cat. No.: B1462087

Get Quote

\ J

CAS Registry Number: 3913-23-3 (Precursor Bromide); Azide derivative often unassigned in
public databases, derived from precursor. Target Structure: CsHsN4Os Molecular Weight:
208.17 g/mol

Part 1: Executive Safety Directive (Critical)

I, DANGER: ENERGETIC COMPOUND WARNING
Before proceeding, you must evaluate the explosive potential of this molecule.
¢ C/N Ratio Analysis:
o Formula: CsHsN4Os
o Ratio Calculation:

o Status: The ratio is < 3.0. According to standard safety protocols (e.g., Smith, P.A.S.), this
compound is considered energetic and potentially unstable.
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e "Rule of Six" Analysis:

o The molecule contains two energetic functional groups: a Nitro group (-NO2) and an Azide
group (-N3s).

o Requirement: 6 carbons per energetic group.
o Actual: 8 carbons / 2 groups = 4 carbons/group.
o Status:FAILS the Rule of Six.

Operational Mandates:

Scale Limit: Do not synthesize >1.0 gram in a single batch without specific blast-shielding
infrastructure.

o Temperature: Never heat the isolated azide above 40°C.

« |solation: Avoid rotary evaporation to complete dryness if possible; store as a concentrated
solution in a stable solvent (e.g., DCM or Toluene) at -20°C.

o Equipment: Use Teflon or plastic spatulas. Avoid metal spatulas (risk of friction ignition or
metal azide formation).

Part 2: Retrosynthetic Analysis

The most reliable synthetic pathway utilizes a radical halogenation of the commercially
available toluene derivative, followed by a nucleophilic substitution with sodium azide.
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Starting Material
2-Methyl-1-methoxy-4-nitrobenzene

(2-Methoxy-5-nitrotoluene)

ohl-Ziegler Bromination
(NBS, AIBN, Reflux)

Precursor Intermediate
2-(Bromomethyl)-1-methoxy-4-nitrobenzene
(2-Methoxy-5-nitrobenzyl bromide)

ucleophilic Substitution
(NaN3, DMSO, RT)

Target Molecule

2-(Azidomethyl)-1-methoxy-4-nitrobenzene

Click to download full resolution via product page

Figure 1: Retrosynthetic pathway utilizing the Wohl-Ziegler reaction and Azide displacement.

Part 3: Experimental Protocols
Step 1: Synthesis of 2-(Bromomethyl)-1-methoxy-4-
nhitrobenzene

This step converts the methyl group into a reactive benzyl bromide using N-Bromosuccinimide
(NBS).

Reagents:

Starting Material: 2-Methyl-1-methoxy-4-nitrobenzene (1.0 eq)

Reagent: N-Bromosuccinimide (NBS) (1.05 eq)

Initiator: AIBN (Azobisisobutyronitrile) (0.05 eq) or Benzoyl Peroxide.

Solvent: Acetonitrile (MeCN) or Trifluorotoluene (PhCFs). Note: CCla was historically used
but is toxic and restricted.
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Protocol:

Setup: Equip a round-bottom flask with a magnetic stir bar and a reflux condenser. Connect
to an inert gas line (Nitrogen or Argon).

Dissolution: Dissolve 2-Methyl-1-methoxy-4-nitrobenzene (e.g., 5.0 mmol, ~0.84 g) in
anhydrous Acetonitrile (25 mL).

Addition: Add NBS (5.25 mmol, ~0.93 g) and AIBN (0.25 mmol, ~41 mg).

Reaction: Heat the mixture to reflux (approx. 80-82°C) with vigorous stirring.

o Visual Cue: The reaction is often complete when the dense NBS solid floating at the
bottom is converted to less dense succinimide floating at the top.

o Time: Typically 3—6 hours. Monitor by TLC (Hexane/EtOAc 8:2) for the disappearance of
the starting material.

o Workup:
o Cool the mixture to room temperature.
o Filter off the precipitated succinimide byproduct.
o Concentrate the filtrate under reduced pressure.[1][2]

o Redissolve the residue in Ethyl Acetate (30 mL) and wash with water (2 x 15 mL) and
Brine (15 mL).

o Dry over anhydrous NazSOu4, filter, and concentrate.[2]

 Purification: Recrystallize from Ethanol/Hexane or purify via flash column chromatography
(Silica gel, Hexane/EtOAc gradient).

o Expected Yield: 60-75%

o Appearance: Pale yellow solid.[3]
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Step 2: Synthesis of 2-(Azidomethyl)-1-methoxy-4-
nitrobenzene

This step displaces the bromide with an azide group. Perform behind a blast shield.
Reagents:

e Precursor: 2-(Bromomethyl)-1-methoxy-4-nitrobenzene (1.0 eq)

e Reagent: Sodium Azide (NaNs) (1.5 eq)

¢ Solvent: DMSO (Dimethyl sulfoxide) or DMF (Dimethylformamide).

Protocol:

Setup: Use a clean round-bottom flask shielded from direct light (wrap in aluminum foil).
 Dissolution: Dissolve the bromide (e.g., 2.0 mmol, ~0.49 g) in DMSO (10 mL).

o Note: DMSO is preferred over DMF for faster rates at room temperature, avoiding the
need for heat.

¢ Addition: Add Sodium Azide (3.0 mmol, ~195 mg) in one portion.
e Reaction: Stir at Room Temperature for 4-16 hours.

o Monitoring: TLC should show complete conversion of the bromide (less polar) to the azide
(slightly more polar).

e Workup (Critical for Safety):

o Dilution: Pour the reaction mixture into ice-cold water (50 mL). The product may
precipitate.

o Extraction: Extract with Diethyl Ether or Dichloromethane (3 x 20 mL). Ether is preferred
for easier evaporation at low heat.
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o Washing: Wash the organic layer copiously with water (3 x 20 mL) to remove DMSO and

excess NaNs. Wash once with Brine.

o Drying: Dry over anhydrous MgSOa.

« |solation: Filter and concentrate the solvent under reduced pressure at <30°C.

o STOP POINT: Do not distill. Do not overheat. If a solid forms, dry it under high vacuum at

room temperature.

o Expected Yield: >90%][4]

o Appearance: Yellowish solid or oil.[1]

Part 4: Characterization & Data[1]

Technique

Expected Signal / Value

Structural Assignment

IR Spectroscopy

~2100-2140 cm~1 (Strong)

Azide (-Ns) Stretching
(Diagnostic)

IR Spectroscopy

~1520 cm™1, ~1340 cm™1

Nitro (-NOz2) Stretching

(Asymmetric/Symmetric)

1H NMR (CDCls)

0 ~4.45 ppm (s, 2H)

Benzylic -CH2-Ns

1H NMR (CDCls)

0 ~3.95 ppm (s, 3H)

Methoxy -OCHs

1H NMR (CDCls)

0 ~6.9-8.2 ppm (m, 3H)

Aromatic Protons (1,2,4-

substitution pattern)

MS (ESI/EI)

m/z 208 [M]+

Molecular lon (Often weak due

to N2 loss)

Part 5: References

» Safety of Organic Azides: Brase, S., et al. "Organic Azides: An Exploding Diversity of a

Unique Class of Compounds.” Angewandte Chemie International Edition, vol. 44, no. 33,

2005, pp. 5188-5240. Link
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e Synthesis of Precursor (Bromide): Horton, H. R., & Koshland, D. E. "A Highly Reactive
Colored Reagent with Selectivity for the Tryptophan Residue in Proteins."[5] Journal of the
American Chemical Society, vol. 87, no. 5, 1965, pp. 1126-1132. (Describes 2-hydroxy-5-
nitrobenzyl bromide, analogous chemistry for methoxy variant). Link

o Azidation Protocol (General): Scrafield, B. "Catalytic Reductions and Synthesis Applications
of Organic Azides." University of Nottingham Theses, 2013. (Detailed general procedure for
benzyl azides using DMSO/NaN3). Link

o Bromomethylation Alternative: Patent US5496833A. "Azacyclic compounds." (Describes
synthesis of 2-methoxy-5-nitrobenzyl bromide from 4-nitroanisole). Link

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. eprints.nottingham.ac.uk [eprints.nottingham.ac.uk]

e 2. 2-METHOXY-5-NITROBENZYL BROMIDE | 3913-23-3 [chemicalbook.com]
e 3. Organic Syntheses Procedure [orgsyn.org]

o 4. researchgate.net [researchgate.net]

e 5. researchgate.net [researchgate.net]

e To cite this document: BenchChem. [Technical Guide: Synthesis of 2-(Azidomethyl)-1-
methoxy-4-nitrobenzene]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1462087/docs#technical-guide-synthesis-of-2-
azidomethyl-1-methoxy-4-nitrobenzene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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